Cas no 41613-22-3 (b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl)

• Product Name: b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl
• CAS No: 41613-22-3
• MF: C₃₀H₅₉NO₇
• MW: 545.791970491409
• CID: 329266
• PubChem ID: 6443782
• Update Time: 2025-04-19

b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl
• (2R,3S,4S,5S,6R)-2-[(E,3R)-2-(hexylamino)-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• N-hexylglucosylsphingosine
• beta-D-Glucopyranoside, 2-(hexylamino)-3-hydroxy-4-octadecenyl, (R-(R*,S*-(E)))-
• 41613-22-3
• N-Hexyl-O-glucosylsphingosine

• Inchi： 1S/C30H59NO7/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-25(33)24(31-21-19-8-6-4-2)23-37-30-29(36)28(35)27(34)26(22-32)38-30/h18,20,24-36H,3-17,19,21-23H2,1-2H3/b20-18+/t24?,25-,26-,27-,28+,29+,30-/m1/s1
• InChI Key： CWJSBRFSPKTGMD-BPLSCXTRSA-N
• SMILES： O1[C@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC([C@@H](/C=C/CCCCCCCCCCCCC)O)NCCCCCC

Computed Properties

• Exact Mass: 545.429153
• Monoisotopic Mass: 545.429153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 24
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 6.5

Experimental Properties

• Density: 1.08
• Boiling Point: 703.7°Cat760mmHg
• Flash Point: 379.4°C
• Refractive Index: 1.521